Cas no 2639460-95-8 (4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid
• CAS No: 2639460-95-8
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5643529
• PubChem ID: 147265792
• Update Time: 2025-05-24

4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229457
• 2639460-95-8
• 4-{[(benzyloxy)carbonyl](2-phenylethyl)amino}butanoic acid
• 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid

• Inchi： 1S/C20H23NO4/c22-19(23)12-7-14-21(15-13-17-8-3-1-4-9-17)20(24)25-16-18-10-5-2-6-11-18/h1-6,8-11H,7,12-16H2,(H,22,23)
• InChI Key： CPLLTILCIQKWJZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCCC(=O)O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid

4-{(Benzyloxy)Carbonyl(2-Phenylethyl)Amino}Butanoic Acid: A Comprehensive Overview

The compound 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid, with the CAS number 2639460-95-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzyloxy group, a carbonyl moiety, and a 2-phenylethyl amino group attached to a butanoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of peptide-based drugs, where its unique structure allows for the incorporation of diverse functional groups. The benzyloxy group, for instance, has been shown to enhance the stability of peptide bonds under physiological conditions, making it an attractive component in drug delivery systems.

The synthesis of 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzyloxy carbonyl intermediate, which is achieved through a nucleophilic acyl substitution reaction. This intermediate is then coupled with the 2-phenylethyl amino group using coupling agents such as HATU or EDCI, followed by purification via chromatography to ensure high purity.

In terms of biological activity, this compound has demonstrated promising results in vitro assays. Studies have shown that it exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound in anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown selective cytotoxicity against certain tumor cell lines.

The structural complexity of 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid also makes it an ideal candidate for further chemical modifications. Researchers have investigated the impact of substituent variations on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into optimizing its bioavailability for therapeutic applications.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been assessed to ensure compliance with regulatory standards. Preliminary data indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential environmental impact.

In conclusion, 4-{(benzyloxy)carbonyl(2-phenylethyl)amino}butanoic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a promising candidate for drug development and chemical innovation. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease states.